Cas no 1261955-98-9 (5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid)

• Product Name: 5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid
• CAS No: 1261955-98-9
• MF: C₂₀H₁₅FO₃
• MW: 322.329709291458
• MDL: MFCD18322871
• CID: 2765904
• PubChem ID: 53228692
• Update Time: 2025-06-08

5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322871
• 3'-(Benzyloxy)-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 1261955-98-9
• 5-(3-BENZYLOXYPHENYL)-2-FLUOROBENZOIC ACID
• DTXSID80692225
• 5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid, 95%
• 5-(3-Benzyloxyphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322871
• Inchi： 1S/C20H15FO3/c21-19-10-9-16(12-18(19)20(22)23)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
• InChI Key： ADLKKNZDGDKHLG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.10052250Da
• Monoisotopic Mass: 322.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų